Cas no 882679-35-8 (N-(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxamide)

N-(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxamide structure
882679-35-8 structure
Product Name:N-(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxamide
CAS No:882679-35-8
MF:C17H24BNO3
MW:301.188364982605
MDL:MFCD22573174
CID:2127169
PubChem ID:69462713
Update Time:2024-10-26

N-(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxamide
    • QMVQPGMEEQHIQA-UHFFFAOYSA-N
    • SCHEMBL5493810
    • DA-01634
    • D93590
    • CS-0458443
    • AS-76864
    • A1-22727
    • N-(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-cyclopropanecarboxamide
    • N-[4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide
    • 882679-35-8
    • N-(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxamide
    • MDL: MFCD22573174
    • Inchi: 1S/C17H24BNO3/c1-11-6-9-13(19-15(20)12-7-8-12)10-14(11)18-21-16(2,3)17(4,5)22-18/h6,9-10,12H,7-8H2,1-5H3,(H,19,20)
    • InChI Key: QMVQPGMEEQHIQA-UHFFFAOYSA-N
    • SMILES: O1B(C2C(C)=CC=C(C=2)NC(C2CC2)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 301.1849238g/mol
  • Monoisotopic Mass: 301.1849238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6

N-(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxamide Pricemore >>

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